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Welcome to the technical support center for researchers, scientists, and drug development

professionals working with dilithium azelate greases. This resource provides troubleshooting

guides and frequently asked questions (FAQs) to address common challenges related to poor

mechanical stability encountered during your experiments.

Troubleshooting Guides
This section provides solutions to specific problems you might encounter with the mechanical

stability of your dilithium azelate grease formulations.

Issue 1: Poor Shear Stability (Grease Softening or
Hardening Under Stress)
Q1: My dilithium azelate grease is significantly softening (increase in penetration value) after

being subjected to mechanical stress in a roll stability test (ASTM D1831). What are the

potential causes and solutions?

A1: Significant softening of the grease under shear indicates a breakdown of the thickener

network. Here are the likely causes and recommended troubleshooting steps:

Incorrect Thickener Ratio: The ratio of lithium 12-hydroxystearate to dilithium azelate is

crucial. While dilithium azelate contributes to a high dropping point, lithium 12-

hydroxystearate is the primary thickening agent.[1] An imbalance can lead to a weak

thickener structure.
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Solution: Systematically vary the weight-to-weight ratio of 12-hydroxystearic acid to

azelaic acid in your formulation. Increasing the relative amount of 12-hydroxystearic acid

can enhance the thickening and shear stability.[1]

Suboptimal Processing Conditions: The heating and cooling rates during grease

manufacturing significantly influence the thickener fiber structure and, consequently, the

mechanical stability.[1]

Solution: Experiment with different heating and cooling profiles. A slower cooling rate can

sometimes allow for the formation of a more robust fiber network.[1]

Lack of Structure-Enhancing Additives: Certain additives can improve the co-crystallization of

the thickener components, leading to a more stable grease.

Solution: Consider incorporating an overbased magnesium sulfonate at the beginning of

the reaction. This has been shown to facilitate a more intimate co-crystallization of lithium

hydroxystearate and dilithium azelate, thereby improving shear stability and the dropping

point.[1]

Polymer Additive Incompatibility or Degradation: While some polymers can improve

mechanical stability, others may have a neutral or even negative effect. High molecular

weight polymers can be susceptible to mechanical breakdown.

Solution: If using a polymer additive, evaluate different types and molecular weights. Olefin

copolymers have been shown to improve the mechanical stability of lithium greases.

Q2: My grease is unexpectedly hardening (decrease in penetration value) after shearing. What

could be the cause?

A2: Grease hardening under shear is less common but can occur. A potential cause is the use

of certain reactive polymers that may form a more rigid structure upon shearing. Some studies

have observed that certain polymer-modified greases can exhibit higher consistency after

being subjected to shear stress.

Solution: If you are using polymer additives, try formulating the grease without them to see if

the hardening issue persists. If the polymer is necessary for other properties, consider

screening alternative polymers with different chemistries.
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Issue 2: Excessive Oil Separation (Bleeding)
Q3: I am observing significant oil separation from my dilithium azelate grease during storage

and in my application. What are the causes and how can I mitigate this?

A3: Oil separation, or bleeding, occurs when the thickener matrix is unable to retain the base

oil effectively. While some minor oil separation can be normal, excessive bleeding is

detrimental to lubrication.

Causes:

Unstable Thickener Network: A poorly formed or incompatible thickener structure is a

primary cause.

High Temperatures: Elevated storage or operating temperatures can reduce the oil's

viscosity and weaken the thickener's ability to hold it.[2]

Mechanical Stress and Vibration: External forces can physically squeeze the oil out of the

thickener matrix.[3]

Incompatible Components: Mixing incompatible greases or additives can disrupt the

thickener structure and lead to oil separation.[4]

Aging: Over time, the grease structure can degrade, leading to increased oil bleed.[2]

Solutions:

Optimize Thickener Composition: As with shear stability, adjusting the ratio of 12-

hydroxystearic acid to azelaic acid can create a more stable thickener matrix.

Incorporate Additives:

Polymers: The addition of specific polymers can create an interpenetrating network

within the grease, improving oil retention.

Fillers: Fillers like graphite and molybdenum disulfide can sometimes help to stabilize

the grease structure.[5][6]
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Control Storage and Operating Conditions: Store grease in a cool, dry place and ensure

operating temperatures are within the grease's specified limits.[7]

Ensure Compatibility: Avoid mixing different types of greases unless their compatibility is

confirmed.[4]

Frequently Asked Questions (FAQs)
Q4: What is the role of dilithium azelate in the grease thickener system?

A4: Dilithium azelate primarily contributes to a higher dropping point in the finished grease. It

does not contribute significantly to the thickening of the grease; that role is primarily fulfilled by

lithium 12-hydroxystearate.[1]

Q5: How can I improve the dropping point of my dilithium azelate grease without

compromising mechanical stability?

A5: A common challenge is that increasing the proportion of 12-hydroxystearic acid to improve

shear stability can lower the dropping point.[1] A proven solution is to add an overbased

magnesium sulfonate to the formulation before the addition of lithium hydroxide. This additive

promotes a more efficient co-crystallization of the two soap types, which enhances the

dropping point even at lower relative levels of azelaic acid.[1]

Q6: What are the key experimental tests to evaluate the mechanical stability of my grease?

A6: The following standard tests are crucial for assessing mechanical stability:

ASTM D217: Cone Penetration of Lubricating Grease: This test measures the consistency

(hardness or softness) of the grease. Worked penetration (after 60 strokes) is a key

parameter, and prolonged worked penetration (e.g., 10,000 or 100,000 strokes) provides

insight into shear stability.[8][9][10][11]

ASTM D1831: Roll Stability of Lubricating Grease: This test evaluates the change in

consistency (measured by cone penetration) after the grease is worked in a roll stability

apparatus, simulating low-shear conditions.[12][13][14][15]
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ASTM D1264: Water Washout Characteristics of Lubricating Greases: This test assesses the

grease's ability to resist being washed away by water, which is an important aspect of

mechanical stability in wet environments.[16][17][18][19][20]

Data Presentation
Table 1: Effect of Additives on Mechanical Stability of
Lithium-Based Greases
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Additive
Type

Additive
Example

Concentr
ation
Range

Effect on
Shear
Stability

Effect on
Oil Bleed

Effect on
Load
Carrying
Capacity

Referenc
e

Overbased

Sulfonate

Magnesiu

m

Sulfonate

Not

specified

Improveme

nt

Not

specified

Not

specified
[1]

Polymers

Olefin

Copolymer

s

Not

specified

Improveme

nt

Improveme

nt

Not

specified

Extreme

Pressure

(EP)

Not

specified

1.5 wt%

(optimal)

Not directly

measured

Not

specified

Significant

Increase
[6]

Solid

Lubricant
Graphite

3.0 - 5.0

wt%

Not directly

measured

Not

specified

Significant

Increase
[6]

Solid

Lubricant

Molybdenu

m Disulfide

1 wt%

(optimal)

Not directly

measured

No adverse

effect
Increase [5][6]

Anti-wear

Zinc

Dialkyldithi

ophosphat

e (ZDDP)

< 4-5 wt%

Decrease

with

increasing

concentrati

on

Not

specified

Optimized

at ~3 wt%
[21]

Nanoparticl

es

Few-layer

Graphene

(FLG)

2 wt%
Not

specified

Not

specified

1.6x

increase in

solder joint

load

[22]

Experimental Protocols
Methodology 1: ASTM D217 - Cone Penetration of
Lubricating Grease (Worked Penetration)

Sample Preparation: Bring the grease sample and the grease worker to 25°C ± 0.5°C.[9]
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Filling the Worker Cup: Fill the grease worker cup with the sample, avoiding air pockets.

Working the Grease: Subject the sample to 60 double strokes in the grease worker.[10][11]

Penetration Measurement:

Place the worker cup on the penetrometer stage.

Level the surface of the grease.

Lower the cone so its tip just touches the grease surface.

Release the cone and allow it to drop freely into the grease for 5 seconds.[10]

Record the penetration depth in tenths of a millimeter.[10]

Methodology 2: ASTM D1831 - Roll Stability of
Lubricating Grease

Initial Penetration: Determine the worked penetration of the grease sample according to

ASTM D217 (or D1403 for smaller scales).[13]

Sample Loading: Transfer 50g of the unworked grease into the test cylinder, distributing it

uniformly on the inside wall.[13]

Assembly: Place the weighted roller inside the cylinder and tighten the cap.[13]

Rolling: Mount the cylinder in the apparatus and rotate it at 165 ± 15 rpm for 2 hours at room

temperature (20-35°C).[13]

Final Penetration: After 2 hours, promptly remove the grease from the cylinder and

determine its worked penetration as in step 1.[13]

Calculation: Report the change in penetration (final penetration - initial penetration). A

positive value indicates softening, while a negative value indicates hardening.[13]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://support.newgatesimms.com/grease-penetration-test-astm-d-217-and-astm-d-1403/
https://www.panamlubricants.com/wp-content/uploads/2017/11/Grease-Penetration-p.pdf
https://support.newgatesimms.com/grease-penetration-test-astm-d-217-and-astm-d-1403/
https://support.newgatesimms.com/grease-penetration-test-astm-d-217-and-astm-d-1403/
https://www.kaycantest.com/UploadFile/news/20210204/c142afd2-07fe-26e3-4e82-3bb2427565fb.pdf
https://www.kaycantest.com/UploadFile/news/20210204/c142afd2-07fe-26e3-4e82-3bb2427565fb.pdf
https://www.kaycantest.com/UploadFile/news/20210204/c142afd2-07fe-26e3-4e82-3bb2427565fb.pdf
https://www.kaycantest.com/UploadFile/news/20210204/c142afd2-07fe-26e3-4e82-3bb2427565fb.pdf
https://www.kaycantest.com/UploadFile/news/20210204/c142afd2-07fe-26e3-4e82-3bb2427565fb.pdf
https://www.kaycantest.com/UploadFile/news/20210204/c142afd2-07fe-26e3-4e82-3bb2427565fb.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology 3: ASTM D1264 - Water Washout
Characteristics of Lubricating Greases

Bearing Preparation: Pack a tared ball bearing with 4.00 ± 0.05 g of the test grease.[17]

Apparatus Assembly: Insert the packed bearing and tared shields into the housing and

assemble the unit in the test apparatus.[17]

Test Conditions:

Rotate the bearing at 600 ± 30 rpm.[17]

Impinge water, controlled at a specified temperature (38°C or 79°C), onto the bearing

housing at a rate of 5 ± 0.5 mL/s.[17]

Test Duration: Continue the test for 60 ± 1 minute.[17]

Measurement:

Shut off the motor and heating.

Remove the bearing and shields, dry them for 15 hours at 77°C, and then weigh them to

determine the amount of grease lost.[16]

Reporting: The result is reported as the weight percentage of grease washed out.
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Caption: Troubleshooting workflow for poor shear stability.
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Caption: Troubleshooting workflow for excessive oil separation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1614953?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Mechanical Stability Testing

Data Analysis

Formulate Dilithium
Azelate Grease

ASTM D217:
Initial Worked Penetration (P60)

ASTM D1264:
Water Washout Test

ASTM D217:
Prolonged Worked Penetration (P10,000)

ASTM D1831:
Roll Stability Test (2 hrs)

ASTM D217:
Final Worked Penetration

Analyze Change in Penetration
(Shear Stability)

Determine % Weight Loss
(Water Resistance)

Assess Long-Term
Shear Stability

Characterize Mechanical Stability

Click to download full resolution via product page

Caption: Experimental workflow for grease characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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